2-Amino-4-methoxy-5-nitrobenzonitrile

• IUPAC Name: 2-amino-4-methoxy-5-nitrobenzonitrile
• InChI: InChI=1S/C8H7N3O3/c1-14-8-3-6(10)5(4-9)2-7(8)11(12)13/h2-3H,10H2,1H3
• InChI Key: LYDXIVHSGDCURB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)N)C#N)[N+](=O)[O-]
• Molecular Formula: C8H7N3O3
• DSSTOX Substance ID: DTXSID50718986
• Molecular Weight: 193.16 g/mol
• CAS RN: 1269292-82-1

Description

2-Amino-4-methoxy-5-nitrobenzonitrile is an organic compound with the molecular formula C8H7N3O3. It is composed of a benzene ring with an amino group (NH2), a methoxy group (OCH3), and a nitro group (NO2) attached to it.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring with an amino group (NH2), a methoxy group (OCH3), and a nitro group (NO2) attached to it. The exact positions of these groups on the benzene ring can be determined by the numbering in the compound’s name.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 193.16. Other physical and chemical properties such as boiling point, melting point, and density are not specified in the available resources.

Scientific Research Applications

2-Amino-4-methoxy-5-nitrobenzonitrile is a versatile compound that can be used in a variety of scientific research applications. It has been used in the synthesis of various organic compounds, such as amino acids, peptides, and small molecules. It has also been used in the synthesis of biologically active compounds, such as hormones, neurotransmitters, and pharmaceutical drugs. Additionally, this compound has been used in the synthesis of fluorescent dyes and in the development of new analytical methods.

Mechanism of Action

The mechanism of action of 2-Amino-4-methoxy-5-nitrobenzonitrile is not fully understood. However, it is believed that the nitrile group of this compound is responsible for its reactivity. The nitrile group is a strong electron-withdrawing group, which makes it highly reactive and allows it to react with a variety of compounds. Additionally, the nitrile group of this compound is capable of forming strong hydrogen bonds with other molecules, which can affect the reactivity of the compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed that the nitrile group of this compound can interact with various proteins and enzymes in the body, leading to changes in their activity. Additionally, this compound has been shown to interact with various cell receptors, which can lead to changes in cell signaling and gene expression.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-Amino-4-methoxy-5-nitrobenzonitrile in laboratory experiments is its high reactivity. This allows for the rapid synthesis of various organic compounds and facilitates the development of new analytical methods. Additionally, this compound is a relatively inexpensive compound, which makes it a cost-effective reagent for laboratory experiments. However, this compound is a highly reactive compound and it can cause side reactions if not handled properly. Additionally, this compound can be toxic if not used in a well-ventilated environment.

Future Directions

There are many potential future directions for 2-Amino-4-methoxy-5-nitrobenzonitrile research. One potential direction is to further investigate its biochemical and physiological effects. Additionally, further research could be done to develop new synthetic methods for the synthesis of this compound and to explore its potential applications in drug development. Additionally, research could be done to develop new analytical methods for the detection and quantification of this compound in biological samples. Finally, research could be done to investigate the potential toxicity of this compound and to develop safer methods for its use in laboratory experiments.

Synthesis Methods

The synthesis of 2-Amino-4-methoxy-5-nitrobenzonitrile can be achieved through a two-step reaction. The first step involves the reaction of 2-amino-4-methoxybenzonitrile with nitrosyl chloride in the presence of a base, such as pyridine, to form the nitrile. The second step involves the reaction of the nitrile with a reducing agent, such as sodium borohydride, to form the desired product. The reaction is typically carried out in an inert atmosphere, such as nitrogen or argon, to prevent the formation of side products.